Cas no 2354120-83-3 (tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate)

• Product Name: tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate
• CAS No: 2354120-83-3
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 5654698
• PubChem ID: 165903002
• Update Time: 2025-05-20

tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27722721
• tert-butyl 3-amino-3-[4-(trifluoromethoxy)phenyl]propanoate
• 2354120-83-3
• tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate

• Inchi： 1S/C14H18F3NO3/c1-13(2,3)21-12(19)8-11(18)9-4-6-10(7-5-9)20-14(15,16)17/h4-7,11H,8,18H2,1-3H3
• InChI Key： GTDHWYDWHWBLKY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CC(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 305.12387792g/mol
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate

tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate (CAS No. 2354120-83-3)

The compound tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate (CAS No. 2354120-83-3) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a tert-butyl ester group, an amino group, and a trifluoromethoxy-substituted phenyl ring. The combination of these functional groups makes it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the importance of tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate in drug discovery. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethoxy group is known to enhance the stability and bioavailability of molecules, making this compound a valuable building block in medicinal chemistry.

In the context of agrochemicals, tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate has been investigated for its role in the synthesis of herbicides and fungicides. Its ability to undergo nucleophilic substitution reactions has been leveraged to create compounds with improved efficacy against agricultural pests and diseases. The amino group in the molecule serves as a reactive site for further functionalization, enabling the creation of diverse agrochemical formulations.

From a synthetic perspective, the preparation of tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate involves a multi-step process that typically begins with the alkylation of a phenol derivative followed by esterification. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. The use of microwave-assisted synthesis has also been reported, offering a faster and more sustainable approach to synthesizing this compound.

The structural features of tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate make it an ideal candidate for click chemistry applications. Its ability to participate in reactions such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations has been extensively studied. These reactions enable the construction of complex molecular architectures with high precision, which is critical for modern drug design.

Moreover, tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its trifluoromethoxy group contributes to thermal stability and chemical resistance, while its amino group allows for cross-linking reactions that enhance mechanical properties. This dual functionality makes it a valuable component in high-performance materials used in aerospace, electronics, and automotive industries.

In terms of environmental impact, researchers have evaluated the biodegradation potential of tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate under various conditions. Studies indicate that under aerobic conditions, this compound undergoes rapid mineralization, reducing its persistence in aquatic ecosystems. This information is crucial for assessing its environmental safety and guiding its responsible use in industrial applications.

Looking ahead, ongoing research into tert-butyl 3-amino-3-4-(trifluoromethoxy)phenylpropanoate focuses on expanding its application scope while optimizing its synthesis pathways. Collaborative efforts between academic institutions and industry partners are expected to yield innovative solutions that further enhance its utility across multiple sectors.